Cas no 35345-11-0 (2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole)
35345-11-0 structure
Product Name:2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole
CAS No:35345-11-0
MF:C11H11ClN2
MW:206.671441316605
CID:1111380
PubChem ID:24740680
Update Time:2025-04-20
2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
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- 2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole
- DTXSID101257435
- SCHEMBL23758268
- 35345-11-0
-
- Inchi: 1S/C11H11ClN2/c1-7-8(2)14-11(13-7)9-3-5-10(12)6-4-9/h3-6H,1-2H3,(H,13,14)
- InChI Key: WHTKGGIYNBVNMF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC(C)=C(C)N1
Computed Properties
- Exact Mass: 206.0610761g/mol
- Monoisotopic Mass: 206.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 28.7Ų
2-(4-chlorophenyl)-4,5-dimethyl-1H-Imidazole Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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